Recent advances in perovskite oxides as electrode materials for supercapacitors

Chemical Communications Pub Date: 2021-01-29 DOI: 10.1039/D0CC07970G

Abstract

Owing to the high power density and ultralong cycle life, supercapacitors represent an alternative to electrochemical batteries in energy storage applications. However, the relatively low energy density is the main challenge for supercapacitors in the current drive to push the entire technology forward to meet the benchmark requirements for commercialization. To effectively solve this issue, it is crucial to develop electrode materials with excellent electrochemical performance since the electrode used is closely related to the specific capacitance and energy density of supercapacitors. With the unique structure, compositional flexibility, and inherent oxygen vacancy, perovskite oxides have attracted wide attention as promising electrode materials for supercapacitors. In this review, we summarize the recent advances in perovskite oxides as electrode materials for supercapacitors. Firstly, the structures and compositions of perovskite oxides are critically reviewed. Following this, the progress in various perovskite oxides, including single perovskite and derivative perovskite oxides, is depicted, focusing on their electrochemical performance. Furthermore, several optimization strategies (i.e., modulating the stoichiometry of the anion or cation, A-site doping, B-site doping, and constructing composites) to improve their electrochemical performance are also discussed. Finally, the significant challenges facing the advancement of perovskite oxide electrodes for supercapacitor applications and future outlook are proposed.

Graphical abstract: Recent advances in perovskite oxides as electrode materials for supercapacitors
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